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These application notes provide a comprehensive overview of the use of borax (sodium
tetraborate) and its derivatives as effective flame retardants in various materials. This
document details the mechanisms of action, experimental protocols for application and testing,
and presents guantitative data to support its efficacy.

Introduction

Borax is a naturally occurring mineral that has been utilized as a flame retardant for centuries.
Its low cost, low toxicity, and effectiveness in reducing the flammability of a wide range of
materials make it a subject of ongoing research and application in material science. Borax is
particularly effective in treating cellulosic materials such as wood, cotton, and paper, as well as
in polymer formulations.[1][2][3] It functions through a combination of physical and chemical
mechanisms to inhibit combustion, suppress smoke formation, and promote charring.[1][3][4]

Mechanism of Action

The flame retardant properties of borax are attributed to several key actions that occur upon
heating:

» Release of Water of Hydration: Hydrated forms of borax release water molecules when
heated. This endothermic process cools the material and dilutes the flammable gases in the
gas phase, inhibiting ignition and flame spread.[3][4]
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» Formation of a Vitreous Protective Layer: Upon melting, borax forms a glassy, vitreous layer
on the surface of the material.[1][4] This layer acts as a thermal barrier, insulating the
underlying material from the heat source and limiting the diffusion of oxygen to the substrate.

[1]14]

e Promotion of Char Formation: Borax acts as a catalyst in the dehydration of cellulosic
materials at lower temperatures, promoting the formation of a stable carbonaceous char.[1]
[5][6][7] This char layer is less combustible than the original material and further insulates the
substrate.

o Synergistic Effects: Borax exhibits synergistic effects when combined with other flame
retardants, such as boric acid and phosphorus-containing compounds.[5][6][7][8][9][10][11]
Boric acid, for instance, suppresses glowing combustion (smoldering), while borax is more
effective at reducing flame spread.[5][6]

The following diagram illustrates the general mechanism of borax as a flame retardant.
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Mechanism of Borax Flame Retardancy
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Experimental Protocols

This section details the protocols for applying borax as a flame retardant to various materials
and the standard methods for evaluating their fire-resistant properties.

Application of Borax to Materials

The following workflow outlines the general steps for treating materials with a borax-based

flame retardant solution.

1. Solution Preparation 2. Material Preparation

3. Treatment

5. Curing (Optional)

6. Post-Treatment Analysis
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General Workflow for Borax Treatment

3.1.1. Treatment of Cellulosic Materials (Wood & Cotton Fabric)
» Protocol for Wood (Pressure Treatment):

o Solution Preparation: Prepare an aqueous solution of borax and boric acid. A common
ratio is a 7:3 mixture of borax to boric acid by weight.[12] The concentration of the solution
will depend on the desired retention level in the wood.

o Wood Preparation: The wood samples should be kiln-dried to a moisture content of 19%
or less for lumber and 15% or less for plywood.[13][14]

o Pressure Treatment:

Place the wood samples in a treatment cylinder (retort).[13][15]

Apply an initial vacuum to remove air from the wood cells.[13][15]

Introduce the borax-boric acid solution into the cylinder.

Apply pressure (typically up to 150 psi) to force the solution into the wood structure.[14]
The duration of the pressure cycle depends on the wood species and dimensions.[13]

o Drying: After treatment, the wood is removed from the retort and kiln-dried to a moisture
content of 19% or less for lumber and 15% or less for plywood.[13][14]

e Protocol for Cotton Fabric (Dipping Method):

o Solution Preparation: Prepare a solution of 7 parts borax and 3 parts boric acid in hot
water. For example, dissolve 7 ounces of borax and 3 ounces of boric acid in two quarts
of hot water. Allow the solution to cool before application.

o Fabric Preparation: The cotton fabric should be washed and dried before treatment to
ensure proper absorption of the solution.[16]
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o Treatment: Immerse the fabric in the cooled borax-boric acid solution and agitate gently
for approximately 5 minutes to ensure complete saturation.

o Drying: Remove the fabric, pass it through a wringer to remove excess solution, and then
dry it horizontally on a frame in a well-ventilated area.

3.1.2. Incorporation of Borax into Polymers (Polyurethane Foam)
e Protocol for Polyurethane Foam:

o Component Preparation: Prepare the polyol, isocyanate, and any other additives (e.g.,
surfactants, catalysts) as per the specific foam formulation.

o Borax Admixture: Boric acid can be directly admixed with the polyol component.[17] The
amount of boric acid can range from 10 to 100 parts by weight relative to the other
components.[17]

o Mixing and Foaming:

= Thoroughly mix the boric acid with the polyol and a low molecular weight compound
containing active hydrogen.[17]

» Add the isocyanate and any catalysts to the mixture.[17]

» Mix vigorously and allow the foaming reaction to proceed under ambient temperature
and pressure.[17] Blowing agents may be used if required.[17]

Flame Retardancy Testing Protocols

3.2.1. Limiting Oxygen Index (LOI) Test

The LOI test determines the minimum concentration of oxygen in an oxygen/nitrogen mixture
that will support the flaming combustion of a material.

e Standard: ASTM D2863

» Apparatus: LOI apparatus consisting of a vertical glass chimney, gas flow meters, and an
ignition source.
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e Specimen Preparation: Prepare specimens according to the standard, typically in the form of
a small bar or strip.

e Procedure:

o

Place the specimen vertically in the glass chimney.

[¢]

Introduce a mixture of oxygen and nitrogen into the chimney from the bottom.

[e]

Ignite the top of the specimen.

[e]

Observe the burning behavior. The oxygen concentration is systematically varied until the
minimum concentration that just supports combustion for a specified period or extent of
burning is determined.[18][19]

3.2.2. Cone Calorimetry Test

Cone calorimetry is a bench-scale test that measures various fire-related properties of a
material under a specific heat flux.

e Standard: ISO 5660-1

o Apparatus: Cone calorimeter, which includes a conical radiant heater, a load cell, an exhaust
system with gas analysis, and a spark igniter.

e Specimen Preparation: Prepare flat specimens, typically 100 mm x 100 mm, with a thickness
not exceeding 50 mm.[20]

e Procedure:

[¢]

Mount the specimen horizontally on the load cell.

o

Expose the specimen to a predetermined level of radiant heat flux (e.g., 35 or 50 kW/m?2).

[e]

A spark igniter is positioned above the specimen to ignite the evolved flammable gases.

o

During the test, continuously measure the heat release rate (HRR), mass loss rate, time to
ignition, and smoke production.[20]
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3.2.3. Fire-Tube Apparatus Test for Treated Wood
This test is specifically for evaluating the combustible properties of fire-retardant-treated wood.
o Standard: ASTM E69

o Apparatus: A fire-tube apparatus with a burner and a system for weighing the specimen
during the test.

e Specimen Preparation: Prepare wood specimens of a specified size and condition them
before testing.

e Procedure:
o Place the specimen in the fire tube.
o Apply a controlled flame to the bottom of the specimen for a specified duration.

o Measure the percentage weight loss of the specimen during and after the flame exposure.
[1][4] Other parameters that can be recorded include the duration of flaming and afterglow,
and the temperature rise within the tube.[21]

Data Presentation

The following tables summarize the quantitative data on the flame retardant performance of
borax-treated materials from various studies.

Table 1: Limiting Oxygen Index (LOI) of Borax-Treated Materials
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Material Treatment LOI (%) Reference
Untreated Cotton None 184
) 90 g/L BDA, 1 wash
Cotton Fabric 36.1
cycle
) 90 g/L BDA, 50 wash
Cotton Fabric 30.3
cycles
Cotton Fabric 7.3 Borax:Boric Acid >26 [15]
Polyurethane Foam PEI/PSP/0.5% APB Self-extinguishing [22]
Polyurethane Foam PEI/PSP/2% APB Self-extinguishing [22]

* BDA: A durable flame retardant containing boron. ** PEI/PSP/APB: Polyethylenimine/Sodium
Hexametaphosphate/Ammonium Pentaborate coating.

Table 2: Cone Calorimetry Data for Borax-Treated Wood

Peak Heat
Total Heat
Release .
Released Time to
Wood Type  Treatment Rate . Reference
(THR) Ignition (s)
(PHRR)
(MJIm?)
(kWIm?)
Southern
i Untreated ~300 ~75 ~20 [21]
Pine
Southern Borax/Boric
_ , ~50 ~25 ~100 [21]
Pine Acid
Basswood Untreated ~250 - - [7]
Basswood Boric Acid ~125 - - [7]
Basswood GUP ~100 - - [7]
GUP + Boric
Basswood ) ~50 - - [7]
Acid
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*** GUP: Guanylurea Phosphate

Table 3: Synergistic Effects of Borax with Other Flame Retardants

Flame pPHRR THR LOI
Material Retardant Reduction Reduction Increase Reference
System (%) (%) (%)
10% APP*¥
Wood Plastic + 5%
) ) 59 48 - [23]
Composite Borax/Boric
Acid
3% CP-
) BB***x* + 31.9 (from
Epoxy Resin - - [10]
0.5% ~24)
MH******

*x APP: Ammonium Polyphosphate ***** CP-6B: Organic compound containing phosphorus,
nitrogen, and boron ****** MH: Magnesium Hydroxide

Conclusion

Borax and its derivatives are versatile and effective flame retardants for a variety of materials.
Their mechanisms of action, which include the release of water, formation of a protective glassy
layer, and promotion of char, contribute to their ability to reduce flammability, suppress smoke,
and inhibit combustion. The experimental protocols provided herein offer a foundation for
researchers to apply and evaluate borax-based flame retardants. The quantitative data clearly
demonstrates the significant improvements in fire resistance that can be achieved with borax
treatments, both alone and in synergy with other flame retardants. Further research into
durable borax formulations and their application in advanced composite materials holds
promise for developing even safer and more fire-resistant products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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 To cite this document. BenchChem. [Application Notes and Protocols: Borax as a Flame
Retardant in Material Science]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b076245#borax-as-a-flame-retardant-in-material-
science-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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